{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid

• IUPAC Name: 2-[4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl]acetic acid
• InChI: InChI=1S/C16H14N2O6/c1-24-14-7-4-11(9-13(14)18(22)23)16(21)17-12-5-2-10(3-6-12)8-15(19)20/h2-7,9H,8H2,1H3,(H,17,21)(H,19,20)
• InChI Key: QDBCXCKLEZLHTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)O)[N+](=O)[O-]
• Molecular Formula: C16H14N2O6
• Molecular Weight: 330.29 g/mol

Description

{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid, also known as MNPA, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. MNPA is a non-steroidal anti-inflammatory drug (NSAID) that has been found to have anti-inflammatory, analgesic, and antipyretic properties. In

Mechanism of Action

{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of COX-2, which is responsible for the production of prostaglandins that mediate pain and inflammation. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid also inhibits the activity of iNOS, which produces nitric oxide that contributes to inflammation. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid's antipyretic effects are due to its ability to inhibit the production of prostaglandins in the hypothalamus, which regulates body temperature.
Biochemical and Physiological Effects:
{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid has been found to reduce inflammation, pain, and fever in animal models. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid also has a protective effect on the liver and kidney, reducing the risk of toxicity associated with NSAIDs. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid has been found to have low toxicity and is well-tolerated in animals.

Advantages and Limitations for Lab Experiments

{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid has advantages in lab experiments due to its stability, low toxicity, and well-characterized mechanism of action. However, {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid's solubility in water is limited, which may affect its efficacy in certain experiments. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid's anti-inflammatory and analgesic effects may also vary depending on the animal model used.

Future Directions

Future research on {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid could focus on its potential therapeutic applications in other diseases such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid's anti-cancer properties could also be further explored, particularly in combination with other chemotherapeutic agents. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid's mechanism of action could also be further elucidated, particularly in its effects on the immune system. Additionally, the development of {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid analogs with improved solubility and efficacy could be explored.
In conclusion, {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid is a promising chemical compound that has potential therapeutic applications in various diseases. Its anti-inflammatory, analgesic, and antipyretic properties, low toxicity, and well-characterized mechanism of action make it an attractive candidate for further research. Future research could focus on exploring {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid's potential in other diseases, its mechanism of action, and the development of improved analogs.

Synthesis Methods

The synthesis of {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid involves the reaction between 4-methoxy-3-nitrobenzoic acid and 4-aminophenylacetic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as N-hydroxybenzotriazole (HOBt). The reaction results in the formation of {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid, which can be purified through crystallization or column chromatography.

Scientific Research Applications

{4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid has been studied for its potential therapeutic applications in various diseases such as osteoarthritis, rheumatoid arthritis, and cancer. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid has been found to inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. {4-[(4-methoxy-3-nitrobenzoyl)amino]phenyl}acetic acid has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.